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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound Disperse Yellow 39 (CAS No. 12236-29-2). Due to the limited availability of

published experimental spectra for this specific dye, this document focuses on its known

chemical properties and presents standardized experimental protocols for acquiring Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data.

This guide is intended to serve as a foundational resource for researchers engaged in the

analysis and characterization of disperse dyes.

Chemical Identity of Disperse Yellow 39
Chemical Name: Disperse Yellow 39[1][2][3][4][5]

IUPAC Name: (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one[2][6]

CAS Number: 12236-29-2[1][2][3][6]

Molecular Formula: C₁₇H₁₆N₂O[1][2][3][6]
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Molecular Weight: 264.32 g/mol [1][2][3][6]

Chemical Structure: Methine class[1]

Physical Properties:

Appearance: Yellow to red-light yellow or yellow-orange powder.[1][3]

Melting Point: 232-234 °C[3][6]

Solubility: Insoluble in water; slightly soluble in dichloromethane, methanol, and very slightly

soluble in ethanol (sonication may be required).[6]

Spectroscopic Data
As of the latest literature review, specific, publicly available experimental NMR, IR, and UV-Vis

spectroscopic data for Disperse Yellow 39 are scarce. The following tables are structured to

be populated with experimental data once it is obtained.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

Data not

available

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

Data not available

Table 3: IR Spectroscopic Data
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Wavenumber (cm⁻¹) Intensity Assignment

Data not available

Table 4: UV-Vis Spectroscopic Data

Solvent λmax (nm)
Molar Absorptivity (ε) (L
mol⁻¹ cm⁻¹)

Data not available

Experimental Protocols
The following are detailed methodologies for acquiring the spectroscopic data for Disperse
Yellow 39.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton (¹H) and carbon (¹³C) chemical environments in the

molecule, which aids in structural elucidation.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Weigh approximately 5-10 mg of Disperse Yellow 39 for ¹H NMR and 20-50 mg for ¹³C

NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆). Disperse Yellow 39 is slightly soluble in dichloromethane, so CDCl₃ is

a logical starting point. Gentle warming or sonication may be necessary to aid dissolution.

Transfer the solution to a clean, dry 5 mm NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required

by the instrument for referencing.
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Data Acquisition (¹H NMR):

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical

parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

Process the resulting Free Induction Decay (FID) with a Fourier transform, phase

correction, and baseline correction.

Integrate the signals and reference the spectrum to the internal standard (TMS at 0.00

ppm) or the residual solvent peak.

Data Acquisition (¹³C NMR):

Use the same sample or a more concentrated one.

Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

A larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance and sensitivity of the ¹³C nucleus.

Process the FID similarly to the ¹H NMR spectrum.

2. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule based on their

characteristic vibrational frequencies.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):
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Place a small amount of the solid Disperse Yellow 39 powder directly onto the ATR

crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

This method is often preferred for its simplicity and minimal sample preparation.

Sample Preparation (KBr Pellet):

Grind a small amount (1-2 mg) of Disperse Yellow 39 with approximately 100-200 mg of

dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous

powder is obtained.

Place the powder into a pellet press and apply pressure to form a thin, transparent pellet.

Place the pellet in the sample holder of the spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or the clean ATR

crystal).

Place the sample in the spectrometer.

Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To determine the wavelengths of maximum absorption (λmax) of the dye, which

are related to its electronic transitions and color.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body#spectroscopic-data-of-disperse-yellow-39-a-technical-overview
https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body#spectroscopic-data-of-disperse-yellow-39-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16378903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a stock solution of Disperse Yellow 39 of a known concentration in a suitable

solvent (e.g., ethanol, methanol, or dichloromethane). The solvent should be transparent

in the wavelength range of interest.

From the stock solution, prepare a series of dilutions to a concentration that gives an

absorbance reading in the optimal range of the instrument (typically 0.1 to 1.0).

Prepare a blank sample containing only the pure solvent.

Data Acquisition:

Set the desired wavelength range for the scan (e.g., 200-800 nm).

Fill a cuvette with the blank solvent and place it in the reference beam path of the

spectrophotometer. Fill another cuvette with the blank and place it in the sample beam

path to record a baseline.

Replace the blank in the sample beam path with a cuvette containing the sample solution.

Acquire the UV-Vis absorption spectrum.

The wavelength(s) of maximum absorbance (λmax) should be identified from the

spectrum.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the complete spectroscopic

characterization of a compound like Disperse Yellow 39.
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Caption: General workflow for the spectroscopic characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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